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Compound of Interest

Compound Name: 3,5-dimethoxy-N-methylaniline

CAS No.: 118684-17-6

Cat. No.: B8809096 Get Quote

Executive Summary
3,5-Dimethoxy-N-methylaniline (CAS: 118684-17-6) is a specialized aniline derivative used

primarily in pharmaceutical synthesis and organic research.[2][3] As a Senior Application

Scientist, I must emphasize that while specific toxicological data for this exact isomer may be

sparse in public databases, its structural classification as an N-alkylated aniline dictates a strict

safety posture.

Anilines are notorious for silent skin absorption and the induction of methemoglobinemia—a

condition where hemoglobin is oxidized, losing its ability to transport oxygen. This guide treats

3,5-dimethoxy-N-methylaniline with the same rigor as its parent compounds (Aniline and N-

Methylaniline), prioritizing permeation resistance and respiratory isolation.

Part 1: Hazard Profile & Mechanism of Action[3]
To select the correct PPE, you must understand the enemy. Aniline derivatives are lipophilic;

they pass through standard laboratory clothing and skin membranes with ease.

Mechanism of Toxicity: Upon entering the bloodstream (via inhalation or skin), the compound is

metabolized (often by CYP450 enzymes) into reactive intermediates. These oxidize ferrous iron

(

) in hemoglobin to ferric iron (
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), creating methemoglobin. This results in "chemical asphyxiation"—your blood circulates, but
cannot carry oxygen.

Key Hazard Data (Class-Based Extrapolation):

Parameter Hazard Description Critical Safety Implication

Route of Entry
Dermal (Primary Risk),

Inhalation, Ingestion

Standard lab coats are

insufficient. Glove

breakthrough time is critical.

Acute Effects

Cyanosis (blue lips/nails),

headache, dizziness, nausea.

[4]

Symptoms may be delayed 2-4

hours.

Chronic Effects
Potential damage to liver,

kidneys, and spleen.

Long-term low-level exposure

must be prevented via

engineering controls.

Physical State
Likely low-melting solid or oil

(depending on purity).

PPE must account for both

dust (particulates) and vapor

(volatiles).

Part 2: PPE Selection Matrix[1]
Do not rely on generic "nitrile gloves and safety glasses."[5] The lipophilicity of N-methylated

anilines allows them to permeate thin nitrile rapidly.

1. Hand Protection (The First Line of Defense)
Standard Recommendation: Double-gloving is mandatory.

Inner Layer: 4-mil Nitrile (inspection layer).

Outer Layer:

For incidental contact/solids: High-grade Nitrile (minimum 5-8 mil).

For liquids/solutions/long-duration:Laminate (Silver Shield/4H) or Butyl Rubber.
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Why? Standard nitrile degrades quickly upon exposure to aromatic amines. Laminate films

offer >480 min breakthrough times.

2. Respiratory Protection
Primary Control: All work must be performed in a certified Chemical Fume Hood.[5]

Secondary Control (If hood work is compromised or for spill cleanup):

Particulate: N95 or P100 (if handling powder).

Vapor: Half-face respirator with Organic Vapor (OV) or ABEK cartridges. Anilines have

poor warning properties (odor threshold is often near toxic limits), so cartridge change-out

schedules are vital.

3. Eye & Body Protection[4][6][7][8]
Eyes: Chemical Splash Goggles (indirect vented). Face shields are required if pouring larger

volumes (>100mL).

Body:

Routine: Nomex or chemically resistant lab coat (buttoned to neck), long pants, closed-toe

leather/composite shoes.

High Risk: Tyvek® or chemically resistant apron over the lab coat to prevent saturation of

fabric in case of a splash.

PPE Decision Logic
The following diagram illustrates the decision-making process for selecting PPE based on the

state of the reagent.
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Handling 3,5-Dimethoxy-N-methylaniline

Determine Physical State

Solid / Powder

Is Powder?

Liquid / Solution / Oil

Is Liquid/Oil?

Respiratory: Fume Hood
(Backup: P100/N95)

Gloves: Double Nitrile
(Change immediately on splash)

Respiratory: Fume Hood
(Backup: OV/ABEK Cartridge)

Gloves: Laminate (Silver Shield)
OR Butyl Rubber

Body: Lab Coat + Apron
Eyes: Splash Goggles

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state. Note the escalation to laminate gloves

for liquid handling due to permeation risks.

Part 3: Operational Protocol (Gowning & De-Gowning)
The most dangerous moment is often doffing (removing) contaminated PPE. If you touch the

outside of your gloves to your bare skin, the protection was compromised.

Step-by-Step Workflow
Pre-Entry Inspection: Check fume hood flow (face velocity > 100 fpm). Verify spill kit

availability (must contain vermiculite or sand; avoid paper towels which increase surface

area for evaporation).

Donning (Putting On):
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Put on lab coat and button fully.[5][9]

Don inner nitrile gloves (tuck lab coat cuffs under gloves).

Don outer gloves (Laminate or Heavy Nitrile).

Don goggles.[9]

Experimental Phase: Work exclusively within the hood. Keep sash low. Change outer gloves

immediately if a splash occurs.

Doffing (Removal) - The Critical Step:

Beak Method: Pinch the outside of one glove near the wrist. Peel it away from the hand,

turning it inside out. Hold the removed glove in the gloved hand.

Slide a finger under the wrist of the remaining glove (touching only the inner surface) and

peel it off over the first glove.

Discard in hazardous waste.[5]

Wash hands immediately with soap and water (do not use alcohol/solvents, as they

enhance skin absorption of anilines).

Workflow Visualization

Start Inspect Hood & Spill Kit Don Inner Gloves
(Under Cuffs)

Don Outer Gloves
(Laminate/Nitrile)

Perform Experiment
(In Fume Hood)

Doff Outer Gloves
(Beak Method)

Complete/Splash Wash Hands
(Soap & Water ONLY)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the critical "Wash" step using soap and water only

(avoiding solvents).

Part 4: Emergency Response & Disposal
Spill Management:
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Evacuate: If the spill is outside the hood (>50 mL), evacuate the area to allow vapors to

dissipate.

PPE Up: Wear full PPE including respiratory protection (OV cartridges) before re-entering.

Absorb: Use vermiculite, sand, or clay.[10] Do not use sawdust (fire hazard with some

anilines).

Neutralize: Collect material into a sealed container. Label as "Toxic - Aniline Derivative."

Disposal:

Segregation: Do not mix with oxidizing agents (e.g., nitric acid) or strong acids.

Labeling: Clearly mark waste containers with the full chemical name and "Toxic/Skin

Absorber" warning.

Method: Incineration via a licensed hazardous waste contractor is the standard disposal

method for organic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8809096?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Hex_5_en_2_yl_aniline.pdf
https://www.cpachem.com/msds?num=SB31350&dnl=sd_-_N-Methylaniline_%5BCAS_100-61-8%5D_%28SB31350%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M0147_EU_6N.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0877
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/N,N-Dimethylaniline_0288_3.0.pdf
https://www.echemi.com/sds/3-5-dimethoxyaniline-pd2106281001.html
https://www.cdhfinechemical.com/images/product/msds/37_765377105_N-METHYLANILINECASNO-100-61-8-MSDS.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/product-safety-assessments/a/aniline.pdf
https://www.benchchem.com/product/B8809096
https://www.benchchem.com/product/b8809096#personal-protective-equipment-for-handling-3-5-dimethoxy-n-methylaniline
https://www.benchchem.com/product/b8809096#personal-protective-equipment-for-handling-3-5-dimethoxy-n-methylaniline
https://www.benchchem.com/product/b8809096#personal-protective-equipment-for-handling-3-5-dimethoxy-n-methylaniline
https://www.benchchem.com/product/b8809096#personal-protective-equipment-for-handling-3-5-dimethoxy-n-methylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8809096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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